A high-capacity polyaniline-intercalated layered vanadium oxide for aqueous ammonium-ion batteries†
Chemical Communications Pub Date: 2021-12-08 DOI: 10.1039/D1CC05677H
Abstract
A 1.55 nm-interlayer spacing-expanded polyaniline-intercalated vanadium oxide, as a new electrode material for NH4+-ion batteries, exhibits the highest ever reported capacity of ∼307 mA h g−1 at a current density of 0.5 A g−1. In situ FT-IR and XPS studies confirm the reversible NH4+ storage is accompanied by H bond formation/breaking within the functional group of –V![[double bond, length as m-dash]](https://www.rsc.org/images/entities/char_e001.gif)
O···H.
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